2-(4-Fluorophenyl)-5-(4-(3-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-(4-fluorophenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H19FN4O2/c1-15-3-2-4-17(13-15)21(28)26-9-11-27(12-10-26)22-19(14-24)25-20(29-22)16-5-7-18(23)8-6-16/h2-8,13H,9-12H2,1H3
• InChI Key: ANIOZJSRAVNHMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=C(C=C4)F)C#N
• Molecular Formula: C22H19FN4O2
• Molecular Weight: 390.4 g/mol

Description

2-(4-Fluorophenyl)-5-(4-(3-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile, also known as MBP-oxazole, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has demonstrated the synthesis of novel derivatives with structures similar to the query compound, which have been tested for their antimicrobial activities. For instance, Bektaş et al. (2007) synthesized 1,2,4-triazole derivatives and assessed their antimicrobial properties, finding some derivatives exhibited good to moderate activities against tested microorganisms (Bektaş et al., 2007). This research indicates the potential of such compounds in developing new antimicrobial agents.

Biological Evaluation for Antitumor and Antiviral Activities

Compounds structurally related to "2-(4-Fluorophenyl)-5-(4-(3-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile" have been synthesized and evaluated for their biological activities, including antitumor and antiviral effects. Reddy et al. (2013) synthesized derivatives doped with Febuxostat, assessing their anti-TMV (Tobacco mosaic virus) and antimicrobial activities. Notably, some derivatives exhibited promising antiviral and antimicrobial activities (Reddy et al., 2013). This illustrates the compound's potential in contributing to antiviral and antimicrobial research.

Development of Novel Pharmaceutical Agents

The quest for new pharmaceutical agents has led to the exploration of compounds with similarities to "2-(4-Fluorophenyl)-5-(4-(3-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile" for various therapeutic applications. The synthesis and characterization of novel compounds, followed by evaluations of their biological activities, form the crux of this research. For example, Sanjeevarayappa et al. (2015) synthesized and characterized a novel compound, assessing its antibacterial and anthelmintic activities. The study found the compound exhibited moderate anthelmintic activity, showcasing the potential for pharmaceutical applications (Sanjeevarayappa et al., 2015).